2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-[(2,2-diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C22H20N2O2S/c23-20(25)19-16-12-7-13-17(16)27-22(19)24-21(26)18(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,18H,7,12-13H2,(H2,23,25)(H,24,26)
• InChI Key: DVDWSWRNRDHGPF-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide, also known as DPCAT, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DPCAT belongs to the class of cyclopentathiophene carboxamide compounds, which have been shown to exhibit a broad range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is not fully understood. However, it has been suggested that 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide may act by modulating the activity of certain neurotransmitters in the brain, such as glutamate and GABA. 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects:
2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been shown to exhibit a broad range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has also been shown to exhibit anticonvulsant effects in animal models of epilepsy. In addition, 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is its broad range of biological activities. This makes it a potentially useful compound for the treatment of a wide range of diseases. However, one of the limitations of 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. One possible direction is the development of more efficient synthesis methods for 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide, which would make it more readily available for use in experimental settings. Another possible direction is the investigation of the potential therapeutic applications of 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further research is needed to fully understand the mechanism of action of 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves a multi-step reaction starting from commercially available precursors. The first step involves the synthesis of diphenylacetic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene to give the intermediate product. The intermediate is then further reacted with 1,3-dimethyl-2-imidazolidinone to obtain the final product, 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide.

Scientific Research Applications

2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a broad range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. 2-[(diphenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.